Cas no 1806874-03-2 (5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-methanol)

5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-methanol is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of a bromomethyl group at the 5-position enhances its reactivity, facilitating further functionalization, while the difluoromethyl and chloro substituents contribute to its electronic and steric properties. The hydroxymethyl group at the 4-position offers additional modification potential, making it a valuable intermediate for constructing complex heterocyclic frameworks. Its well-defined structure and high purity ensure consistent performance in cross-coupling reactions and nucleophilic substitutions. This compound is particularly useful in the development of bioactive molecules, where precise control over molecular architecture is critical.
5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-methanol structure
1806874-03-2 structure
Product Name:5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-methanol
CAS No:1806874-03-2
MF:C8H7BrClF2NO
MW:286.501087427139
CID:4870570
Update Time:2025-09-27

5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

    • 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-methanol
    • Inchi: 1S/C8H7BrClF2NO/c9-1-4-2-13-7(10)6(8(11)12)5(4)3-14/h2,8,14H,1,3H2
    • InChI Key: YGPREHJFMLNANK-UHFFFAOYSA-N
    • SMILES: BrCC1=CN=C(C(C(F)F)=C1CO)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 187
  • XLogP3: 2.1
  • Topological Polar Surface Area: 33.1

5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029048895-250mg
5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-methanol
1806874-03-2 97%
250mg
$940.80 2022-03-31
Alichem
A029048895-500mg
5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-methanol
1806874-03-2 97%
500mg
$1,597.40 2022-03-31
Alichem
A029048895-1g
5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-methanol
1806874-03-2 97%
1g
$3,069.40 2022-03-31

Additional information on 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-methanol

Recent Advances in the Application of 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-methanol (CAS: 1806874-03-2) in Chemical Biology and Pharmaceutical Research

The compound 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-methanol (CAS: 1806874-03-2) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This heterocyclic pyridine derivative exhibits unique reactivity due to the presence of multiple functional groups, including bromomethyl, chloro, difluoromethyl, and hydroxymethyl substituents. Recent studies have highlighted its versatility as a building block for constructing complex molecular architectures with potential biological activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel fungicidal agents. Researchers utilized the bromomethyl group for nucleophilic substitution reactions, enabling the introduction of various pharmacophores. The difluoromethyl group was found to significantly enhance the metabolic stability of the resulting compounds, while the chloro substituent contributed to optimal spatial orientation for target binding. The hydroxymethyl group served as an additional handle for further derivatization, making this compound particularly valuable for structure-activity relationship studies.

In pharmaceutical applications, 1806874-03-2 has shown promise as a precursor for kinase inhibitors. A recent patent application (WO2023052345) disclosed its use in preparing potent and selective JAK3 inhibitors for autoimmune diseases. The compound's ability to serve as a versatile scaffold was attributed to its balanced electronic properties and the strategic positioning of its substituents, which allow for efficient synthetic transformations while maintaining desirable drug-like properties in the final products.

From a synthetic chemistry perspective, several innovative approaches have been developed for the large-scale production of 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-methanol. A 2024 Organic Process Research & Development publication described an optimized four-step synthesis from commercially available 2-chloro-3-(difluoromethyl)pyridine, achieving an overall yield of 68% with excellent purity (>99%). The process features a novel bromination step using N-bromosuccinimide under mild conditions, addressing previous challenges with regioselectivity and byproduct formation.

Recent structure-activity relationship studies have revealed that modifications at the 4-methanol position of this scaffold can dramatically influence biological activity. Research groups have reported successful transformations of the hydroxymethyl group to various esters, ethers, and amines, leading to compounds with improved pharmacokinetic profiles. The presence of both electron-withdrawing (chloro, difluoromethyl) and electron-donating (hydroxymethyl) groups creates an electronic environment that appears optimal for interactions with various biological targets.

Looking forward, the unique properties of 5-(Bromomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-methanol position it as a valuable tool in chemical biology and drug discovery. Its applications extend beyond small molecule therapeutics, with recent studies exploring its use in PROTAC (proteolysis targeting chimera) design and as a linker in antibody-drug conjugates. The compound's commercial availability and well-characterized reactivity make it particularly attractive for medicinal chemistry programs seeking to rapidly explore chemical space around this privileged scaffold.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.